2-(5-amino-4-(phenylsulfonyl)-3-(p-tolylamino)-1H-pyrazol-1-yl)-N-(2-chlorobenzyl)acetamide

• IUPAC Name: 2-[5-amino-4-(benzenesulfonyl)-3-(4-methylanilino)pyrazol-1-yl]-N-[(2-chlorophenyl)methyl]acetamide
• InChI: InChI=1S/C25H24ClN5O3S/c1-17-11-13-19(14-12-17)29-25-23(35(33,34)20-8-3-2-4-9-20)24(27)31(30-25)16-22(32)28-15-18-7-5-6-10-21(18)26/h2-14H,15-16,27H2,1H3,(H,28,32)(H,29,30)
• InChI Key: QGFCTHGIBCSYCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=NN(C(=C2S(=O)(=O)C3=CC=CC=C3)N)CC(=O)NCC4=CC=CC=C4Cl
• Molecular Formula: C25H24ClN5O3S
• Molecular Weight: 510.0 g/mol

Description

2-(5-amino-4-(phenylsulfonyl)-3-(p-tolylamino)-1H-pyrazol-1-yl)-N-(2-chlorobenzyl)acetamide is a useful research compound. Its molecular formula is C25H24ClN5O3S and its molecular weight is 510.01. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

• Synthesis of Novel Sulfonamide Derivatives : A study by Fahim & Ismael (2019) explored the reactivity of 2-bromo-N-(phenylsulfonyl)acetamide derivatives towards various nitrogen-based nucleophiles, resulting in compounds with significant antimicrobial activity.
• Development of Heterocyclic Compounds with Sulfamoyl Moiety : Darwish et al. (2014) synthesized new heterocyclic compounds incorporating a sulfamoyl moiety, aiming for use as antimicrobial agents Darwish, Abdel Fattah, Attaby, & Al-Shayea (2014).
• Antimicrobial Evaluation of Pyrazolopyrimidines : A study by Alsaedi, Farghaly, & Shaaban (2019) focused on synthesizing a series of pyrazolo[1,5-a]pyrimidine ring systems containing phenylsulfonyl moiety, showing significant antimicrobial activities.

Antimalarial and Antiviral Applications

• Investigation for Antimalarial and COVID-19 Applications : Research by Fahim & Ismael (2021) examined the reactivity of N-(phenylsulfonyl)acetamide derivatives with nitrogen nucleophiles. The study included in vitro antimalarial activity, ADMET properties, and molecular docking studies against SARS-CoV-2 proteins.

Computational Studies and Molecular Docking

• Theoretical Investigation : A speculative analysis on the electronic structure and molecular docking of a related compound was conducted to understand its anti-amoebic potential Shukla & Yadava (2020).

Antioxidant and Antiglaucoma Activities

• Coordination Complexes and Antioxidant Activity : Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and evaluated their antioxidant activities Chkirate, Fettach, Karrouchi, Sebbar, Essassi, Mague, Radi, Faouzi, Adarsh, & Garcia (2019).
• Pyrazole Derivatives and Antiglaucoma Activity : The synthesis and inhibitory effects on carbonic anhydrase isoenzymes by pyrazole carboxylic acid derivatives were studied, indicating potential antiglaucoma activity Kasımoğulları, Bülbül, Arslan, & Gökçe (2010).